Cas no 2138032-90-1 (N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide
• CAS No: 2138032-90-1
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6050342
• PubChem ID: 165874584
• Update Time: 2025-06-08

N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide
• 2138032-90-1
• EN300-1168043
• N-[(azetidin-2-yl)methyl]-N-methyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O4S/c1-13(8-9-6-7-12-9)19(17,18)11-4-2-10(3-5-11)14(15)16/h2-5,9,12H,6-8H2,1H3
• InChI Key： QANPAESXSBHAKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)CC1CCN1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide

N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138032-90-1): An Overview of a Promising Compound in Medicinal Chemistry

N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138032-90-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations for their diverse biological activities, including antimicrobial and anti-inflammatory properties.

The chemical structure of N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide is characterized by a nitrobenzene moiety linked to a sulfonamide group, with an azetidine ring and a methyl group attached to the nitrogen atom. This combination of functional groups imparts the compound with a high degree of chemical stability and solubility, making it an attractive candidate for further investigation in drug development.

Recent studies have highlighted the potential of N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclooxygenase (COX), a key enzyme responsible for the production of prostaglandins, which are mediators of inflammation and pain.

Moreover, preliminary clinical trials have shown promising results in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target COX without affecting other important enzymes makes it a potentially safer alternative to existing nonsteroidal anti-inflammatory drugs (NSAIDs), which can have significant side effects such as gastrointestinal bleeding.

In addition to its anti-inflammatory properties, N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide has also been investigated for its antimicrobial activity. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that this compound exhibited potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, leading to cell death.

The pharmacokinetic profile of N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide has been extensively studied to ensure its suitability for clinical use. Data from preclinical studies indicate that the compound has good oral bioavailability and a favorable half-life, allowing for once-daily dosing regimens. Additionally, it shows minimal toxicity in animal models, suggesting a wide therapeutic window and reduced risk of adverse effects.

Despite these promising findings, further research is needed to fully elucidate the mechanisms underlying the biological activities of N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide. Ongoing studies are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, N-(azetidin-2-yl)methyl-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 2138032-90-1) represents a promising candidate in the development of novel therapeutic agents for treating inflammatory and infectious diseases. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research with significant potential for improving patient outcomes.